Cas no 864543-73-7 (Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)-)

• Product Name: Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)-
• CAS No: 864543-73-7
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4255443
• PubChem ID: 59834406
• Update Time: 2025-06-20

Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)-
• 864543-73-7
• SCHEMBL4013429
• (2-Chlorophenyl)(2,6-dichloropyridin-3-yl)methanone
• 2,6-dichloro-3-(2-chlorobenzoyl)pyridine
• G72379
• (2-chloro-phenyl)-(2,6-dichloro-pyridin-3-yl)-methanone
• GSWGCAAOFSDAPQ-UHFFFAOYSA-N

• Inchi： 1S/C12H6Cl3NO/c13-9-4-2-1-3-7(9)11(17)8-5-6-10(14)16-12(8)15/h1-6H
• InChI Key： GSWGCAAOFSDAPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C(=NC(=CC=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 284.951497g/mol
• Monoisotopic Mass: 284.951497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)-

Professional Introduction to Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- CAS No. 864543-73-7

Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- (CAS No. 864543-73-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. The presence of both chlorophenyl and dichloropyridinyl groups in its molecular framework endows it with distinct electronic and steric properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- is meticulously designed to facilitate interactions with biological targets. The chlorophenyl moiety contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes, while the dichloropyridinyl group introduces a polar region that can engage in hydrogen bonding or other specific interactions with biological molecules. This balance of hydrophobic and hydrophilic characteristics is crucial for optimizing pharmacokinetic profiles and improving bioavailability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The scaffold of Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- has been explored as a potential lead compound for several therapeutic applications. For instance, studies have indicated its potential efficacy in inhibiting kinases and other enzymes involved in cancer progression. The chlorine atoms at the 2- and 6-positions of the pyridine ring enhance the compound's binding affinity to these targets by increasing electrophilicity and facilitating hydrophobic interactions.

One of the most compelling aspects of this compound is its versatility in chemical modification. Researchers have leveraged its reactive sites to synthesize derivatives with enhanced pharmacological properties. For example, functionalization at the methanone group allows for the introduction of additional substituents that can fine-tune solubility, metabolic stability, and target specificity. Such modifications are critical for advancing from a lead compound to an optimized drug candidate.

The synthesis of Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic system present in this compound.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding mode of this compound with its intended biological targets. These studies often involve docking simulations and molecular dynamics simulations to predict how the molecule interacts with proteins or enzymes at an atomic level. Such computational approaches are indispensable for guiding experimental design and optimizing lead compounds.

The pharmacological evaluation of Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- has revealed promising results in preclinical studies. Its ability to modulate key signaling pathways has been demonstrated in vitro and in vivo models. These findings support its potential as a therapeutic agent for various conditions, including inflammatory diseases and neurological disorders. The compound's unique structural features make it an attractive candidate for further development into a novel drug.

In conclusion, Methanone, (2-chlorophenyl)(2,6-dichloro-3-pyridinyl)- (CAS No. 864543-73-7) represents a significant advancement in pharmaceutical chemistry due to its well-designed molecular structure and promising biological activity. Ongoing research continues to uncover new applications and optimize synthetic routes for this compound. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly important role in the development of next-generation therapeutics.